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Compound of Interest

Compound Name: Glesatinib hydrochloride

Cat. No.: B1139298

Glesatinib Hydrochloride Technical Support Center

This guide provides researchers, scientists, and drug development professionals with detailed
information on the solubility of glesatinib hydrochloride in DMSO and water, along with
protocols and troubleshooting advice for its use in experiments.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of glesatinib hydrochloride in common laboratory solvents?

Al: Glesatinib hydrochloride shows high solubility in DMSO and is practically insoluble in
water. The reported solubility values in DMSO can vary between suppliers, likely due to
differences in compound purity, crystalline form, and experimental conditions used for
measurement.

Data Presentation: Solubility Summary

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1139298?utm_src=pdf-interest
https://www.benchchem.com/product/b1139298?utm_src=pdf-body
https://www.benchchem.com/product/b1139298?utm_src=pdf-body
https://www.benchchem.com/product/b1139298?utm_src=pdf-body
https://www.benchchem.com/product/b1139298?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization
Check Availability & Pricing

. Molar
Concentration . L
Solvent Equivalent Notes Citations
(mg/mL)
(mM)
Sonication is
DMSO > 28 mg/mL >42.67 mM [1][2]13]
recommended.
Ultrasonic
50 mg/mL 76.20 mM assistance is [4]
needed.
Requires
sonication,
125 mg/mL ~190.5 mM ) [5]
warming, and
heating to 60°C.
The
hydrochloride
salt form
generally has
Water < 0.1 mg/mL Insoluble better aqueous [4]

solubility than the
free base, but it

remains poorly

soluble.

Note: The molecular weight of glesatinib hydrochloride is 656.17 g/mol .

Q2: I'm having trouble dissolving glesatinib hydrochloride in DMSO. What can | do?

A2: Difficulty in dissolving glesatinib hydrochloride can be due to several factors. Here are

some common troubleshooting steps:

e Use Fresh, Anhydrous DMSO: DMSO is highly hygroscopic, meaning it readily absorbs
moisture from the air. Absorbed water can significantly decrease the solubility of the

compound. Always use freshly opened, high-purity, anhydrous DMSO.[6]
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o Apply Gentle Heat: Warming the solution gently can aid dissolution. A water bath set to 37°C
is often sufficient. For higher concentrations, heating up to 60°C may be necessary.[5]

e Sonication: Using an ultrasonic bath is a highly effective method to break up compound
aggregates and enhance dissolution.[1][3]

» Vortexing: Vigorous vortexing can also help to dissolve the compound.

If you observe precipitation or phase separation after the initial dissolution, reheating and
sonicating the solution can often bring the compound back into solution.[4]
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Troubleshooting Dissolution Issues

Consider reducing
Use fresh, o concentration if issues persist
o anhydrous DMSO
Start: Is the DMSO fresh
Incomplete Dissolution and anhydrous? Apply Sonication Is the compound
Yes and/or Gentle Heat (37°C) fully dissolved? bl End:

Solution Prepared
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DMSO Stock Solution Preparation
1. Equilibrate vial
to Room Temperature
[ 2. Weigh Compound )
3. Add fresh
anhydrous DMSO

C4. Vortex to Mix)

5. Sonicate and/or
Warm (37°C) if needed

0, particulates remain

6. Ensure solution
is clear

7. Aliquot into
single-use vials

8. Store at -20°C or -80°C
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In Vivo Formulation Workflow (10% DMSO Vehicle)

Start with concentrated
Glesatinib HCI in DMSO

[ 1. Add 40% PEGSOO]

Clear

[ 2. Add 5% Tween-80 j

Clear

[ 3. Add 45% Saline ]

Mix thoroughly

Homogeneous

End: Use solution
immediately
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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